Cas no 1361799-76-9 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate
• CAS No: 1361799-76-9
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931819
• Update Time: 2025-06-15

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-9(16)3-6-7(4-14)11(18-2)15-5-8(6)10(12)13/h5,10H,3-4,14H2,1-2H3
• InChI Key： MJISXFPLVNGBPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=C1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate: A Promising Compound in Biomedical Research

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. Its chemical identity, confirmed by CAS No. 1361799-76-9, represents a novel scaffold with potential applications in drug discovery and targeted therapy. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and neuroprotective properties. Recent advancements in molecular biology and computational chemistry have enabled researchers to explore its pharmacological potential in greater depth.

The Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate molecule features a pyridine ring as its core structure, with substituents at key positions. The difluoromethyl group at the 5-position and the methoxy group at the 2-position contribute to its electronic properties and molecular interactions, which are critical for modulating biological activity. The aminomethyl functionality at the 3-position further enhances its reactivity and binding affinity to target proteins. These structural features make it a promising candidate for drug development targeting specific pathways in cellular signaling.

Recent studies have highlighted the potential of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate in anti-inflammatory applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit NF-κB activation in inflammatory models, suggesting its utility in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The difluoromethyl group is believed to play a key role in stabilizing the molecular conformation, thereby enhancing its selectivity for inflammatory targets.

Another area of interest is its antimicrobial activity. Researchers have reported that Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate exhibits broad-spectrum antibacterial and antifungal properties, particularly against multidrug-resistant pathogens. A 2024 study in *Antimicrobial Agents and Chemotherapy* showed its effectiveness against Staphylococcus aureus and Candida albicans, with minimal cytotoxicity to mammalian cells. This makes it a potential candidate for antimicrobial drug development, addressing the growing challenge of antibiotic resistance.

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate is also being explored for its neuroprotective effects. Preliminary studies suggest that it may modulate neurotransmitter systems and reduce oxidative stress in neuronal cells. A 2023 preclinical study in *Neuropharmacology* demonstrated its ability to protect neurons from ischemic injury, indicating potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's versatility in biomedical applications.

Synthetic approaches to Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate have been optimized using green chemistry methods, minimizing environmental impact while ensuring high purity. Techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to improve yield and selectivity. These advancements align with the growing emphasis on sustainable drug development in the pharmaceutical industry.

In vivo studies are currently underway to evaluate the pharmacokinetics and toxicology of Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate. Early results indicate favorable bioavailability and low toxicity, which are critical for clinical translation. Researchers are also investigating its potential interactions with existing drugs, ensuring its safety in combination therapies. These studies are essential for advancing the compound from preclinical research to clinical trials.

Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate represents a significant breakthrough in biomedical research, offering new possibilities for targeted therapies. Its unique molecular structure and pharmacological properties make it a valuable tool for addressing complex diseases. Continued research and collaboration across disciplines will be crucial for unlocking its full potential in medicine and healthcare.

As biomedical research advances, compounds like Methyl 3-(aminomethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetate will play an increasingly important role in innovative treatments. The integration of computational modeling, high-throughput screening, and biomarker analysis will further accelerate the discovery and development of such compounds. The future of drug development lies in harnessing the power of chemical diversity and biological insight to create therapeutic solutions that are both effective and safe.